Cas no 1372795-35-1 (1-Amino-3-(2,2-difluoroethyl)urea)

1-Amino-3-(2,2-difluoroethyl)urea is a fluorinated urea derivative characterized by the presence of a difluoroethyl group, which enhances its reactivity and potential utility in synthetic chemistry. This compound is of interest due to its unique structural features, including the amino and urea functionalities, which make it a versatile intermediate for the development of pharmaceuticals, agrochemicals, and specialty materials. The difluoroethyl moiety may contribute to improved metabolic stability and binding affinity in bioactive molecules. Its well-defined chemical properties facilitate controlled modifications, enabling precise applications in organic synthesis and medicinal chemistry research. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility.
1-Amino-3-(2,2-difluoroethyl)urea structure
1372795-35-1 structure
Product Name:1-Amino-3-(2,2-difluoroethyl)urea
CAS No:1372795-35-1
MF:C3H7F2N3O
MW:139.103986978531
MDL:MFCD24202754
CID:5617342
PubChem ID:115408302
Update Time:2025-05-22

1-Amino-3-(2,2-difluoroethyl)urea Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide, N-(2,2-difluoroethyl)-
    • 1-amino-3-(2,2-difluoroethyl)urea
    • UEAKYNSEGNWLQZ-UHFFFAOYSA-N
    • 1372795-35-1
    • EN300-2996666
    • 1-Amino-3-(2,2-difluoroethyl)urea
    • MDL: MFCD24202754
    • Inchi: 1S/C3H7F2N3O/c4-2(5)1-7-3(9)8-6/h2H,1,6H2,(H2,7,8,9)
    • InChI Key: UEAKYNSEGNWLQZ-UHFFFAOYSA-N
    • SMILES: FC(CNC(NN)=O)F

Computed Properties

  • Exact Mass: 139.05571818g/mol
  • Monoisotopic Mass: 139.05571818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.290±0.06 g/cm3(Predicted)
  • pka: 11.66±0.20(Predicted)

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Additional information on 1-Amino-3-(2,2-difluoroethyl)urea

1-Amino-3-(2,2-difluoroethyl)urea: A Comprehensive Overview

1-Amino-3-(2,2-difluoroethyl)urea, also known by its CAS number 1372795-35-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group with a urea moiety and a difluoroethyl substituent. The presence of the fluorine atoms in the molecule introduces interesting electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 1-Amino-3-(2,2-difluoroethyl)urea typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of chemical properties, 1-Amino-3-(2,2-difluoroethyl)urea exhibits notable stability under various conditions. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing critical data for its potential use in high-temperature applications. The compound's solubility in common solvents has also been extensively studied, revealing its suitability for solution-based processes.

The application of 1-Amino-3-(2,2-difluoroethyl)urea spans across multiple industries. In the pharmaceutical sector, it has been investigated as a potential lead compound for drug development due to its ability to interact with specific biological targets. Recent studies have highlighted its role as a modulator of certain enzyme activities, opening new avenues for therapeutic interventions.

In materials science, 1-Amino-3-(2,2-difluoroethyl)urea has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its ability to form strong hydrogen bonds contributes to the development of materials with enhanced mechanical properties and durability. Furthermore, its fluorinated nature imparts resistance to environmental degradation, making it ideal for outdoor applications.

The environmental impact of 1-Amino-3-(2,2-difluoroethyl)urea has also been a focus of recent research. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing essential information for its safe handling and disposal. Regulatory agencies have emphasized the importance of minimizing exposure during industrial processes to ensure compliance with safety standards.

In conclusion, 1-Amino-3-(2,2-difluoroethyl)urea, CAS number 1372795-35-1, stands as a versatile compound with promising applications across diverse fields. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemistry and materials science.

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